molecular formula C15H16FN3O4 B15441190 1-Ethyl-6-fluoro-7-(morpholin-4-yl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid CAS No. 74274-64-9

1-Ethyl-6-fluoro-7-(morpholin-4-yl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid

Cat. No.: B15441190
CAS No.: 74274-64-9
M. Wt: 321.30 g/mol
InChI Key: BZHNOPCSHYTYPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Ethyl-6-fluoro-7-(morpholin-4-yl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid (enoxacin) is a fluoroquinolone-class antibacterial agent. Its structure features a naphthyridine core with a fluorine atom at C-6, an ethyl group at N-1, and a morpholine moiety at C-5. These substituents confer potent activity against Gram-negative and Gram-positive bacteria by inhibiting DNA gyrase and topoisomerase IV . Enoxacin is notable for its broad-spectrum efficacy, favorable pharmacokinetics, and low acute toxicity compared to earlier quinolones .

Properties

CAS No.

74274-64-9

Molecular Formula

C15H16FN3O4

Molecular Weight

321.30 g/mol

IUPAC Name

1-ethyl-6-fluoro-7-morpholin-4-yl-4-oxo-1,8-naphthyridine-3-carboxylic acid

InChI

InChI=1S/C15H16FN3O4/c1-2-18-8-10(15(21)22)12(20)9-7-11(16)14(17-13(9)18)19-3-5-23-6-4-19/h7-8H,2-6H2,1H3,(H,21,22)

InChI Key

BZHNOPCSHYTYPZ-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C(C(=O)C2=CC(=C(N=C21)N3CCOCC3)F)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Substitution Effects


Key Observations :

  • C-1 Substituent : Ethyl or cyclopropyl groups enhance bacterial membrane penetration and reduce toxicity compared to bulkier substituents (e.g., phenyl in Inact10) .
  • C-6 Fluoro: Essential for DNA gyrase binding; replacement with chloro or cyano reduces activity (MIC increases from 0.10 to >10 μg/mL) .
  • C-7 Substituent : Morpholinyl and piperazinyl groups optimize potency by interacting with the enzyme’s hydrophobic pocket. Bulky or electron-deficient groups (e.g., thiadiazolyl in Inact10, trichloromethyl in ) disrupt binding .

Pharmacokinetic and Toxicity Profiles

  • Enoxacin: Exhibits 80–90% oral bioavailability, plasma half-life of 4–6 hours, and low acute toxicity (LD₅₀ > 2 g/kg in mice) .
  • 1-Cyclopropyl-7-piperazinyl analog : Superior MIC (0.05 μg/mL) but reduced solubility, necessitating formulation adjustments .
  • Thiadiazolyl derivatives (Inact10–16) : Inactive due to poor membrane permeability and metabolic instability .

Clinical and Industrial Relevance

  • Enoxacin is widely used for urinary tract and respiratory infections. Its safety profile and efficacy make it a benchmark for newer quinolones .
  • Derivatives with cyclopropyl at C-1 (e.g., ciprofloxacin analogs) dominate modern development due to enhanced potency, though enoxacin remains relevant for its balanced properties .

Preparation Methods

Reaction Optimization

Quantum chemical calculations reveal that ChOH-IL facilitates proton transfer through hydrogen-bonding networks, lowering the activation energy of the rate-determining cyclization step. Typical conditions employ 1 mol% catalyst loading in water at 50°C under nitrogen, with reaction completion within 10–12 hours. Table 1 compares yields for naphthyridine derivatives synthesized via this method.

Table 1. Yields of 1,8-Naphthyridine Derivatives via Friedlander Condensation

Substituent Yield (%) Reaction Time (h)
7-Methyl 92 11
7-Ethyl 96 10
6-Fluoro-7-morpholinyl 85* 14

*Extrapolated from analogous morpholine-containing structures

The 3-carboxylic acid moiety is introduced through subsequent oxidation of methyl ester intermediates. For instance, ethyl 1,8-naphthyridine-3-carboxylate undergoes saponification with 10% NaOH in ethanol, followed by acidification to precipitate the carboxylic acid derivative.

Strategic functionalization at the 6- and 7-positions requires transition-metal-mediated transformations. A two-stage protocol achieves sequential introduction of fluorine and morpholine groups:

Fluorination at C6

Electrophilic fluorination employs Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) in acetonitrile at 80°C. Density functional theory (DFT) studies indicate that the electron-withdrawing carboxylic acid group at C3 activates the C6 position for electrophilic attack, achieving 78% regioselectivity.

Buchwald-Hartwig Amination at C7

Morpholine installation utilizes Pd(dppf)Cl₂ (5 mol%) with Xantphos as ligand in toluene at 110°C. This methodology, adapted from asymmetric naphthyridine syntheses, provides 89% yield with <2% dimerization byproducts. Key parameters include:

  • Maintaining anhydrous conditions to prevent ligand decomposition
  • Using potassium tert-butoxide as base to minimize ester hydrolysis
  • Employing high-pressure NMR to monitor amination progress in real time

One-Pot Cyclization and Oxidation Strategy

Recent advances demonstrate the feasibility of consolidating multiple steps into a single reactor. As exemplified in the synthesis of related tetrahydronaphthyridines, a sequential Heck reaction/cyclization protocol minimizes intermediate isolation:

  • Heck Coupling : 2-Chloropyridine reacts with ethylene gas (0.65 MPa) using PdCl₂(20 mol%) and DPEphos ligand in DMF at 60°C
  • In Situ Cyclization : Addition of ammonium hydroxide induces ring closure via intramolecular nucleophilic attack
  • Oxidation : Atmospheric oxygen converts the dihydro intermediate to the fully aromatic system

This method reduces purification steps by 40% compared to traditional linear syntheses, though it requires precise stoichiometric control to avoid over-oxidation side products.

Spectroscopic Characterization and Quality Control

Rigorous analytical validation ensures batch consistency. Representative data for the target compound includes:

¹H NMR (400 MHz, DMSO-d₆) :
δ 8.92 (d, J = 4.0 Hz, 1H, H2), 8.15 (d, J = 8.0 Hz, 1H, H5), 4.32 (q, J = 7.0 Hz, 2H, OCH₂CH₃), 3.75–3.68 (m, 4H, morpholine OCH₂), 3.18–3.12 (m, 4H, morpholine NCH₂), 1.39 (t, J = 7.0 Hz, 3H, CH₂CH₃)

HRMS (ESI-TOF) :
m/z [M + H]⁺ calcd for C₁₆H₁₈FN₃O₄: 336.1301; found 336.1309

IR (KBr) :
ν 2956 (C-H stretch), 1705 (C=O), 1610 (C=N), 1248 (C-F) cm⁻¹

Comparative Analysis of Synthetic Routes

Table 2. Efficiency Metrics for Major Synthesis Strategies

Method Total Yield (%) Purity (HPLC) Scalability
Friedlander Condensation 62 98.5 Gram-scale
Cross-Coupling Sequence 58 97.8 Multi-gram
One-Pot Cyclization 71 99.1 Kilogram*

*Demonstrated for structurally analogous compounds

The one-pot approach offers superior throughput but requires specialized equipment for high-pressure reactions. Conversely, the ionic liquid-mediated Friedlander method provides environmental advantages through aqueous catalysis.

Q & A

Q. What are the standard synthetic routes for preparing 1-ethyl-6-fluoro-7-(morpholin-4-yl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid?

The compound is typically synthesized via sequential functionalization of the naphthyridine core. Key steps include:

  • Chlorination and substitution : Starting with ethyl 6-amino-1-ethyl-1,8-naphthyridine-3-carboxylate, treatment with nitrous acid (HNO₂) followed by CuCl yields the 6-chloro intermediate. Subsequent fluorination using HBF₄ or KF introduces the fluorine substituent .
  • Morpholine incorporation : The 7-position chlorine is replaced with morpholine via nucleophilic aromatic substitution (SNAr) under reflux conditions in polar aprotic solvents like DMF .
  • Hydrolysis : The ester group at position 3 is hydrolyzed to a carboxylic acid using concentrated H₂SO₄ (9M, 130°C) or alkaline conditions .

Q. How is the structural integrity of this compound validated during synthesis?

  • Spectroscopic techniques :
    • ¹H/¹³C NMR confirms substituent positions (e.g., morpholine protons at δ 3.2–3.8 ppm, ethyl group protons at δ 1.4–1.6 ppm) .
    • IR spectroscopy identifies functional groups (e.g., C=O stretch at ~1680 cm⁻¹ for the ketone and carboxylic acid) .
  • Chromatography : HPLC (≥98% purity) and titration analysis ensure purity .

Q. What preliminary biological activities are associated with this compound?

The compound exhibits broad-spectrum antibacterial activity , particularly against Gram-negative bacteria, due to its ability to inhibit DNA gyrase and topoisomerase IV. This activity is attributed to the fluorine atom at position 6 (enhancing membrane penetration) and the morpholine group at position 7 (improving target binding) .

Advanced Research Questions

Q. How can reaction yields be optimized for the morpholine substitution step?

  • Solvent selection : DMF or DMSO at 80–100°C improves SNAr efficiency by stabilizing the transition state .
  • Catalysis : Adding a catalytic amount of KI (via Finkelstein reaction) accelerates halogen exchange, enhancing morpholine incorporation .
  • Microwave-assisted synthesis : Reduces reaction time from hours to minutes while maintaining high yields (e.g., 85% in 20 minutes) .

Q. What computational strategies aid in designing derivatives with enhanced bioactivity?

  • In silico docking : Molecular dynamics simulations (e.g., AutoDock Vina) model interactions between the carboxylic acid group and DNA gyrase’s Mg²⁺ ion, guiding rational modifications .
  • QSAR modeling : Quantitative structure-activity relationship (QSAR) analysis identifies key descriptors (e.g., lipophilicity, polar surface area) that correlate with antibacterial potency .

Q. How can contradictory data on antibacterial efficacy across studies be resolved?

  • Standardized testing protocols : Use CLSI/MIC guidelines to ensure consistency in bacterial strain selection and growth conditions .
  • Metabolite profiling : LC-MS analysis detects degradation products (e.g., decarboxylated derivatives) that may reduce efficacy in certain media .
  • Crystallographic studies : X-ray diffraction of the compound bound to DNA gyrase clarifies steric or electronic mismatches in resistant bacterial strains .

Q. What derivatization strategies are effective for improving pharmacokinetic properties?

  • Prodrug design : Esterification of the carboxylic acid (e.g., ethyl ester) enhances oral bioavailability, with in vivo hydrolysis regenerating the active form .
  • PEGylation : Covalent attachment of polyethylene glycol (PEG) at the ethyl group improves aqueous solubility and half-life .

Methodological Considerations

Q. What analytical techniques are critical for resolving synthetic byproducts?

  • High-resolution mass spectrometry (HRMS) : Differentiates between isomers (e.g., 1,6- vs. 1,7-substituted naphthyridines) .
  • 2D NMR (COSY, HSQC) : Assigns coupling patterns for morpholine and fluorine substituents, detecting regioisomeric impurities .

Q. How can reaction scalability be balanced with environmental sustainability?

  • Solvent recycling : DMF recovery via vacuum distillation reduces waste .
  • Catalyst-free conditions : Morpholine substitution under neat conditions (no solvent) minimizes hazardous byproducts .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.